Cas no 75163-14-3 (2,3-di(piperidin-1-yl)quinoxaline)

• Product Name: 2,3-di(piperidin-1-yl)quinoxaline
• CAS No: 75163-14-3
• MF: C₁₈H₂₄N₄
• MW: 296.409963607788
• CID: 1772373
• PubChem ID: 412917
• Update Time: 2025-10-29

2,3-di(piperidin-1-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2,3-di(piperidin-1-yl)quinoxaline
• 2,3-Dipiperidino-chinoxalin
• Oprea1_309789
• 2,3-Di-piperidin-1-yl-quinoxaline
• 2,3-dipiperidylquinoxaline
• AC1L94K9
• Oprea1_097718
• ST50975760
• 2,3-dipiperidinoquinoxaline
• NSC42849
• 2,3-Dipiperidino-chinoxalin; Oprea1_309789; 2,3-Di-piperidin-1-yl-quinoxaline; 2,3-di-piperidin-1-yl-quinoxaline; 2,3-dipiperidylquinoxaline; AC1L94K9; Oprea1_097718; ST50975760; 2,3-dipiperidinoquinoxaline; NSC42849;
• AKOS000540896
• DTXSID80328658
• NSC-42849
• doi:10.14272/XTJGCMGZGLIRJW-UHFFFAOYSA-N.1
• STL581917
• 75163-14-3
• CS-0364912
• 2,3-di(1-piperidinyl)quinoxaline
• 2,3-bis(piperidin-1-yl)quinoxaline
• MS-3120

• Inchi： 1S/C18H24N4/c1-5-11-21(12-6-1)17-18(22-13-7-2-8-14-22)20-16-10-4-3-9-15(16)19-17/h3-4,9-10H,1-2,5-8,11-14H2
• InChI Key： XTJGCMGZGLIRJW-UHFFFAOYSA-N
• SMILES： N1(C2C(=NC3C=CC=CC=3N=2)N2CCCCC2)CCCCC1

Computed Properties

• Exact Mass: 296.20032
• Monoisotopic Mass: 296.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Additional information on 2,3-di(piperidin-1-yl)quinoxaline

Exploring the Versatile Applications of 2,3-di(piperidin-1-yl)quinoxaline (CAS No. 75163-14-3)

2,3-di(piperidin-1-yl)quinoxaline (CAS No. 75163-14-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemical research. This quinoxaline derivative is characterized by its unique molecular structure, which features two piperidine rings attached to a quinoxaline core. The compound's distinct properties make it a valuable intermediate in the synthesis of various high-performance materials and bioactive molecules.

The chemical structure of 2,3-di(piperidin-1-yl)quinoxaline contributes to its remarkable stability and solubility in organic solvents, which is crucial for its applications in pharmaceutical formulations. Researchers have explored its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies suggest that modifications to the piperidine-quinoxaline framework could yield compounds with enhanced biological activity against resistant pathogens.

In materials science, 2,3-di(piperidin-1-yl)quinoxaline has shown promise as a precursor for organic electronic materials. Its conjugated system and electron-rich nature make it suitable for creating organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to form stable complexes with various metals has also sparked interest in its potential applications in catalysis and sensor technologies.

The synthesis of 2,3-di(piperidin-1-yl)quinoxaline typically involves the condensation of appropriate quinoxaline precursors with piperidine derivatives under controlled conditions. Advanced purification techniques ensure high purity levels (>98%), which is essential for research and industrial applications. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound's identity and purity.

Market trends indicate growing demand for specialty quinoxaline derivatives like 2,3-di(piperidin-1-yl)quinoxaline, particularly in the Asia-Pacific region where pharmaceutical and electronics industries are expanding rapidly. The global market for such fine chemicals is projected to grow at a CAGR of 6-8% over the next five years, driven by increasing R&D investments in novel drug development and advanced materials.

From an environmental perspective, 2,3-di(piperidin-1-yl)quinoxaline demonstrates favorable biodegradability characteristics compared to many synthetic intermediates. Recent life cycle assessment studies suggest that green chemistry approaches can further optimize its production processes, reducing energy consumption and waste generation. These sustainable production methods align with current industry trends toward eco-friendly chemical synthesis.

Quality control standards for 2,3-di(piperidin-1-yl)quinoxaline are stringent, with manufacturers adhering to Good Manufacturing Practices (GMP) and ISO certifications. Storage recommendations typically include protection from light and moisture in well-sealed containers at controlled temperatures. Proper handling procedures ensure stability and prevent degradation of this valuable chemical intermediate.

Future research directions for 2,3-di(piperidin-1-yl)quinoxaline include exploring its potential in photodynamic therapy applications and as a component in advanced battery materials. The compound's versatility continues to attract interdisciplinary research interest, bridging gaps between organic chemistry, materials science, and biomedical engineering. As synthetic methodologies advance, we anticipate seeing more innovative applications emerge for this fascinating quinoxaline-based compound.

For researchers and industry professionals seeking reliable sources of 2,3-di(piperidin-1-yl)quinoxaline, it's crucial to partner with reputable suppliers who can provide comprehensive analytical data and technical support. The compound's growing importance in multiple scientific domains underscores the need for consistent quality and reliable supply chains to support ongoing innovation in these fields.